Cas no 41803-67-2 (Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl-)

• Product name: Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl-
• CAS No: 41803-67-2
• MF: C₁₃H₈N₃Cl
• MW: 241.676
• CID: 3979755
• PubChem ID: 12203870

Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl-
• 4-CHLORO-2-PHENYLPYRIDO[2,3-D]PYRIMIDINE
• 4-chloro-2-phenyl-pyrido[2,3-d]pyrimidine
• SCHEMBL786374
• TQR0716
• MXEHGOKCWZEWQC-UHFFFAOYSA-N
• 41803-67-2

• Inchi： InChI=1S/C13H8ClN3/c14-11-10-7-4-8-15-13(10)17-12(16-11)9-5-2-1-3-6-9/h1-8H
• InChI Key： MXEHGOKCWZEWQC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 241.0406750Da
• Monoisotopic Mass: 241.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl-

Comprehensive Guide to Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl- (CAS No. 41803-67-2): Properties, Applications, and Market Insights

Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl- (CAS No. 41803-67-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This chloro-substituted pyridopyrimidine derivative is characterized by its unique molecular structure, combining a pyridine and pyrimidine ring system with a phenyl group at the 2-position and a chlorine atom at the 4-position. The compound's versatility stems from its ability to serve as a key intermediate in the synthesis of various biologically active molecules.

The growing interest in 4-chloro-2-phenylpyrido[2,3-d]pyrimidine aligns with current trends in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Researchers are increasingly exploring pyridopyrimidine scaffolds due to their remarkable pharmacological properties and structural similarity to purine bases. This compound's chlorophenyl substitution pattern offers distinct electronic and steric properties that make it valuable for structure-activity relationship studies in medicinal chemistry.

From a chemical perspective, Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl- demonstrates interesting physicochemical characteristics. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its molecular weight of 241.67 g/mol and precise structural features enable predictable reactivity patterns, making it particularly useful for heterocyclic compound synthesis. The presence of both electron-rich (phenyl) and electron-deficient (chloropyrimidine) regions in the molecule creates opportunities for diverse chemical transformations.

Recent advancements in pharmaceutical intermediates have highlighted the importance of compounds like CAS 41803-67-2. The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized heterocyclic building blocks. This compound serves as a crucial precursor in the synthesis of potential therapeutic agents, particularly those targeting protein kinases involved in cellular signaling pathways. Its structural features allow for efficient derivatization, enabling medicinal chemists to explore various pharmacophore configurations.

The applications of 4-chloro-2-phenylpyrido[2,3-d]pyrimidine extend beyond pharmaceuticals. In material science, researchers are investigating its potential as a building block for organic electronic materials. The compound's conjugated system and ability to form stable complexes with various metals make it interesting for developing functional materials with optoelectronic properties. These applications align with current industry trends toward sustainable and high-performance materials for energy applications.

Market analysis indicates steady growth in demand for pyridopyrimidine derivatives, driven by both pharmaceutical and specialty chemical sectors. The global market for such heterocyclic compounds is expected to expand significantly, with CAS 41803-67-2 occupying a niche but important position. Suppliers and manufacturers are responding to this demand by optimizing synthesis routes and improving production scales while maintaining high purity standards required for research and development applications.

Quality control and characterization of Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl- involve advanced analytical techniques. Modern laboratories employ HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and purity. These quality assurance measures are particularly important given the compound's role as a pharmaceutical intermediate, where even minor impurities can significantly impact downstream applications.

From a regulatory standpoint, proper handling and storage of 4-chloro-2-phenylpyrido[2,3-d]pyrimidine follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should observe general precautions when working with organic compounds, including the use of appropriate personal protective equipment and proper ventilation. These safety considerations are especially relevant given current industry focus on sustainable and responsible chemical practices.

The future outlook for CAS 41803-67-2 appears promising, with ongoing research exploring novel applications in both life sciences and material engineering. As synthetic methodologies continue to advance, the accessibility and utility of this pyridopyrimidine derivative are expected to increase. Researchers are particularly interested in developing more efficient synthetic routes and exploring its potential in emerging fields such as chemical biology and molecular electronics.

For scientists and procurement specialists seeking high-quality Pyrido[2,3-d]pyrimidine, 4-chloro-2-phenyl-, it's essential to partner with reputable suppliers who can provide comprehensive technical data and consistent product quality. The compound's growing importance in various research domains underscores the need for reliable sources that can meet both small-scale research needs and larger developmental requirements.